Cas no 92207-57-3 (Ethyl (benzenesulfonyl)[(2,4-dinitrophenyl)sulfanyl]carbamate)

• Product Name: Ethyl (benzenesulfonyl)[(2,4-dinitrophenyl)sulfanyl]carbamate
• CAS No: 92207-57-3
• MF: C₁₅H₁₃N₃O₈S₂
• MW: 427.409021139145
• CID: 2814769
• PubChem ID: 71328853
• Update Time: 2025-04-21

Ethyl (benzenesulfonyl)[(2,4-dinitrophenyl)sulfanyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 92207-57-3
• DTXSID80757747
• Ethyl (benzenesulfonyl)[(2,4-dinitrophenyl)sulfanyl]carbamate

• Inchi： 1S/C15H13N3O8S2/c1-2-26-15(19)18(28(24,25)12-6-4-3-5-7-12)27-14-9-8-11(16(20)21)10-13(14)17(22)23/h3-10H,2H2,1H3
• InChI Key： LNWGPCWSJAEUIN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N(C(=O)OCC)SC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 427.01440673Da
• Monoisotopic Mass: 427.01440673Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 189Ų